N-(2-chlorophenyl)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxamide
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Description
N-(2-chlorophenyl)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C14H14Cl3NO and its molecular weight is 318.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Larvicidal Properties
A study focused on the synthesis of carboxamide derivatives related to cis-permethrin, including compounds structurally similar to N-(2-chlorophenyl)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxamide, evaluating their larvicidal properties against mosquito larvae. These derivatives were synthesized from permethrin acid and various arylamines, highlighting the compound's potential in developing new insecticidal agents with modified phenyl groups for enhanced larvicidal activity (Taylor, Hall, & Vedres, 1998).
Chemical Structure Analysis
Another research effort synthesized and characterized a related compound, focusing on its crystal structure through X-ray diffraction analysis. This study contributes to understanding the molecular conformation and physical properties, essential for designing chemicals with specific biological activities (Shen De-long, 2008).
Application in Polymer Synthesis
Research into carboxamide derivatives extends into the field of polymer science, where these compounds serve as monomers for synthesizing polymers with potential applications in materials science. Studies have explored the synthesis of stereoregular polyamides derived from L-tartaric acid, showcasing the versatility of carboxamide derivatives in creating materials with unique properties (Bou, Iribarren, & Muñoz-Guerra, 1994).
Environmental Monitoring
The compound and its derivatives have also been studied in the context of environmental monitoring, particularly in analyzing human exposure to pyrethroid pesticides. Research developed methods for determining major metabolites of synthetic pyrethroids in human urine, reflecting the compound's relevance in environmental health and safety assessments (Arrebola et al., 1999).
Properties
IUPAC Name |
N-(2-chlorophenyl)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl3NO/c1-14(2)8(7-11(16)17)12(14)13(19)18-10-6-4-3-5-9(10)15/h3-8,12H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJHVXCXUGNXTQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C1C(=O)NC2=CC=CC=C2Cl)C=C(Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.